Cas no 60706-63-0 (2,3,5,6-Tetramethylbenzenesulfonyl chloride)

• Product Name: 2,3,5,6-Tetramethylbenzenesulfonyl chloride
• CAS No: 60706-63-0
• MF: C₁₀H₁₃ClO₂S
• MW: 232.727020978928
• MDL: MFCD00014723
• CID: 90067
• PubChem ID: 143740
• Update Time: 2025-05-27

2,3,5,6-Tetramethylbenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2,3,5,6-Tetramethylbenzenesulphonyl chloride
• 2,3,5,6-Tetramethylbenzenesulfonyl chloride
• 2,3,5,6-tetramethylbenzene-1-sulfonyl chloride
• 2,3,5,6-tetramethyl-benzenesulfonyl chloride
• 2,3,5,6-Tetramethyl-benzolsulfochlorid
• 2,3,5,6-Tetramethyl-benzolsulfonylchlorid
• 2,3,5,6-tetramethylphenylsulfonyl chloride
• Durolsulfonylchlorid
• F9995-0417
• Benzenesulfonylchloride,2,3,5,6-tetramethyl-
• 2,3,5,6-Tetramethylbenzenesulfonyl chloride, AldrichCPR
• A832850
• MFCD00014723
• FT-0609439
• SCHEMBL1021882
• AKOS000813751
• BP-12564
• DTXSID20209533
• durylsulphonyl chloride
• LCZC1583
• E78140
• EN300-01721
• AS-66042
• 60706-63-0
• DB-053692

• MDL： MFCD00014723
• Inchi： 1S/C10H13ClO2S/c1-6-5-7(2)9(4)10(8(6)3)14(11,12)13/h5H,1-4H3
• InChI Key： ZCXRROBIIMQMHR-UHFFFAOYSA-N
• SMILES： ClS(C1C(C)=C(C)C=C(C)C=1C)(=O)=O
• BRN： 1876644

Computed Properties

• Exact Mass: 232.03200
• Monoisotopic Mass: 232.032
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.4
• Topological Polar Surface Area: 42.5A^2

Experimental Properties

• Color/Form: White crystalline powder
• Density: 1.217
• Melting Point: 97-101 °C
• Boiling Point: 343.8°C at 760 mmHg
• Flash Point: 161.7°C
• Refractive Index: 1.528
• PSA: 42.52000
• LogP: 3.92850
• Sensitiveness: Moisture Sensitive

2,3,5,6-Tetramethylbenzenesulfonyl chloride Security Information

• Hazardous Material transportation number：3261
• Hazard Category Code： 34-29-36
• Safety Instruction： S45-S36/37/39-S26
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：II
• Risk Phrases：R34
• Packing Group：II
• Safety Term：8
• Packing Group：II
• Hazard Level：8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds Benzenesulfonyl halides

Additional information on 2,3,5,6-Tetramethylbenzenesulfonyl chloride

Comprehensive Overview of 2,3,5,6-Tetramethylbenzenesulfonyl Chloride (CAS No. 60706-63-0)

2,3,5,6-Tetramethylbenzenesulfonyl chloride (CAS No. 60706-63-0) is a specialized organic compound widely utilized in synthetic chemistry, particularly as a sulfonating agent. Its molecular structure, featuring four methyl groups symmetrically arranged around a benzene ring, enhances its reactivity and selectivity in various chemical transformations. Researchers and industries value this compound for its role in producing sulfonamides, sulfonate esters, and other derivatives critical for pharmaceuticals, agrochemicals, and advanced materials.

The growing demand for high-purity sulfonyl chlorides in drug discovery and material science has spotlighted 2,3,5,6-Tetramethylbenzenesulfonyl chloride as a key intermediate. Its stability under controlled conditions and compatibility with diverse reaction environments make it a preferred choice for fine chemical synthesis. Recent trends in green chemistry have also spurred interest in optimizing its production processes to minimize environmental impact, aligning with global sustainability goals.

One of the most searched questions about this compound revolves around its synthetic applications. For instance, how does 2,3,5,6-Tetramethylbenzenesulfonyl chloride compare to other sulfonyl chlorides in terms of reactivity? Studies highlight its superior steric hindrance due to the tetramethyl substitution, which can reduce side reactions in nucleophilic substitutions. This property is particularly valuable in designing high-yield synthetic routes for complex molecules, a topic frequently explored in academic forums and patent literature.

Another hot topic is the compound’s role in peptide chemistry. As researchers seek efficient methods for protecting group strategies, 2,3,5,6-Tetramethylbenzenesulfonyl chloride has emerged as a versatile tool for introducing sulfonyl protections. Its bulky structure can improve selectivity during multi-step syntheses, addressing common challenges like over-reaction or unwanted byproducts. This aligns with the broader industry focus on precision synthesis and process optimization.

From an analytical perspective, the compound’s spectroscopic properties (e.g., NMR and IR signatures) are well-documented, aiding in quality control and structural verification. Laboratories often prioritize compounds with clear characterization data, and 60706-63-0 meets this need, making it a reliable reference in method development. Discussions on platforms like ResearchGate frequently emphasize the importance of such data for reproducible research.

In industrial settings, scalability is a critical concern. 2,3,5,6-Tetramethylbenzenesulfonyl chloride is often evaluated for its cost-effectiveness and supply chain stability, especially amid rising demand for specialty chemicals. Suppliers increasingly highlight these aspects in marketing materials, responding to buyer queries about bulk availability and custom synthesis options. This reflects a broader shift toward collaborative supplier-manufacturer relationships in the chemical industry.

Looking ahead, innovations in catalytic sulfonylation and flow chemistry could further expand the utility of this compound. For example, recent publications explore its use in continuous-flow reactors to enhance reaction efficiency and safety—a trend gaining traction in process chemistry circles. Such advancements underscore the compound’s adaptability to modern automated synthesis platforms.

To summarize, 2,3,5,6-Tetramethylbenzenesulfonyl chloride (CAS No. 60706-63-0) stands out for its structural uniqueness and broad applicability. Whether in academic research or industrial production, its role in enabling high-performance chemical synthesis continues to evolve, driven by interdisciplinary innovations and sustainability imperatives. For those exploring its potential, staying updated on the latest synthetic methodologies and safety protocols is essential to maximize its benefits.